2-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(2-(trifluoromethyl)benzyl)acetamide

• IUPAC Name: 2-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-[[2-(trifluoromethyl)phenyl]methyl]acetamide
• InChI: InChI=1S/C21H17F3N4O2/c1-12-6-7-16-14(8-12)18-19(27-16)20(30)28(11-26-18)10-17(29)25-9-13-4-2-3-5-15(13)21(22,23)24/h2-8,11,27H,9-10H2,1H3,(H,25,29)
• InChI Key: DFNNVUPKNUDAJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C2N=CN(C3=O)CC(=O)NCC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C21H17F3N4O2
• Molecular Weight: 414.4 g/mol

Description

2-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(2-(trifluoromethyl)benzyl)acetamide is a useful research compound. Its molecular formula is C21H17F3N4O2 and its molecular weight is 414.388. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research involving the synthesis of complex pyrimidine derivatives, such as the one described, typically focuses on exploring novel synthetic pathways and understanding the structural characteristics of these compounds. For example, studies have reported on the synthesis of pyrimido[1,2-a]benzimidazoles and their structural analysis through reactions with various reagents, demonstrating the versatility of pyrimidine-based compounds in synthesizing new heterocyclic structures (Troxler & Weber, 1974).

Crystal Structure Determination

Crystallographic studies offer insights into the molecular conformation, crystal packing, and potential intermolecular interactions of similar compounds. Such research is crucial for understanding the chemical and physical properties of new compounds, which can inform their potential applications in various fields (Subasri et al., 2016).

Potential Biological Activities

Compounds with pyrimidine cores are often explored for their biological activities. For instance, derivatives of thiazolo[3,2-a]pyrimidine have been synthesized and tested for anti-inflammatory activities, highlighting the therapeutic potential of pyrimidine derivatives in drug discovery (Tozkoparan et al., 1999).

Material Science Applications

The unique chemical structures of pyrimidine derivatives also find applications in material science, such as in the synthesis of novel polymers with specific properties. For example, research on the effect of medium on chemical imidization discusses the synthesis and properties of polymers incorporating imide and isoimide rings, relevant to developing materials with tailored properties (Koton et al., 1984).